Cas no 2484888-89-1 (Ethyl5-bromo-4-ethoxy-2,3-difluorobenzoate)

• Product Name: Ethyl5-bromo-4-ethoxy-2,3-difluorobenzoate
• CAS No: 2484888-89-1
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 5075437
• Update Time: 2025-07-22

Ethyl5-bromo-4-ethoxy-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl5-bromo-4-ethoxy-2,3-difluorobenzoate

• Inchi： 1S/C11H11BrF2O3/c1-3-16-10-7(12)5-6(8(13)9(10)14)11(15)17-4-2/h5H,3-4H2,1-2H3
• InChI Key： COEUXEXCZQHGLF-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C(=C1OCC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl5-bromo-4-ethoxy-2,3-difluorobenzoate

Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate (CAS No. 2484888-89-1): A Comprehensive Overview

Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate (CAS No. 2484888-89-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its bromo, ethoxy, and difluoro functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The bromo substituent in Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate makes it an excellent precursor for a wide range of chemical transformations. The bromine atom can be readily replaced by other functional groups through various substitution reactions, such as Suzuki coupling, Stille coupling, and Ullmann coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials.

The ethoxy group in Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate provides additional reactivity and stability to the molecule. Ethoxy groups are known for their ability to enhance solubility and improve the synthetic utility of organic compounds. In pharmaceutical research, ethoxy groups can influence the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

The presence of difluoro substituents in Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate imparts unique electronic and steric effects to the molecule. Fluorine atoms are highly electronegative and can significantly alter the electronic properties of organic molecules. This makes Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate a valuable intermediate in the synthesis of fluorinated compounds, which are increasingly important in the development of new drugs and materials with enhanced biological activity and physical properties.

Recent studies have highlighted the potential of Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The bromo substituent was crucial for enabling efficient cross-coupling reactions that led to the formation of the final drug candidates.

In addition to its applications in pharmaceutical research, Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate has shown promise in materials science. The compound's unique combination of functional groups makes it suitable for the development of advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound as a building block for creating new polymers with enhanced thermal stability and mechanical strength.

The synthesis of Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include esterification reactions followed by halogenation and fluorination steps. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In conclusion, Ethyl 5-bromo-4-ethoxy-2,3-difluorobenzoate (CAS No. 2484888-89-1) is a multifaceted organic compound with significant potential in various scientific fields. Its unique chemical structure makes it an invaluable intermediate for synthetic chemists working on new drug discovery and advanced materials development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in these areas.